molecular formula C10H10FNO3S B8297777 2-(4-Cyano-3-fluorophenyl)ethyl methanesulfonate

2-(4-Cyano-3-fluorophenyl)ethyl methanesulfonate

Cat. No. B8297777
M. Wt: 243.26 g/mol
InChI Key: TXRQNBIGZNVKDV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-Cyano-3-fluorophenyl)ethyl methanesulfonate is a useful research compound. Its molecular formula is C10H10FNO3S and its molecular weight is 243.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(4-Cyano-3-fluorophenyl)ethyl methanesulfonate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-Cyano-3-fluorophenyl)ethyl methanesulfonate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-(4-Cyano-3-fluorophenyl)ethyl methanesulfonate

Molecular Formula

C10H10FNO3S

Molecular Weight

243.26 g/mol

IUPAC Name

2-(4-cyano-3-fluorophenyl)ethyl methanesulfonate

InChI

InChI=1S/C10H10FNO3S/c1-16(13,14)15-5-4-8-2-3-9(7-12)10(11)6-8/h2-3,6H,4-5H2,1H3

InChI Key

TXRQNBIGZNVKDV-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)OCCC1=CC(=C(C=C1)C#N)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-fluoro-4-(2-hydroxyethyl)benzonitrile (22.5 g, 136 mmol) and MsCl (23.3 g, 205 mmol) in 200 mL of dry DCM was added dropwise TEA (27.5 g, 273 mmol) at 0° C. The resulting mixture was stirred at room temperature overnight before concentrating to dryness. The residue was dissolved in 300 mL of EtOAc and washed with 1 N HCl and brine, dried over anhydrous Na2SO4 and concentrated to afford crude 2-(4-cyano-3-fluorophenyl)ethyl methanesulfonate. MS m/z 244 (M+1)+.
Quantity
22.5 g
Type
reactant
Reaction Step One
Name
Quantity
23.3 g
Type
reactant
Reaction Step One
[Compound]
Name
TEA
Quantity
27.5 g
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.